Cas no 1807267-94-2 (Methyl 2-chloro-4-fluoro-5-methylbenzoate)

• Product Name: Methyl 2-chloro-4-fluoro-5-methylbenzoate
• CAS No: 1807267-94-2
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4953856
• Update Time: 2025-08-05

Methyl 2-chloro-4-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-fluoro-5-methylbenzoate
• Methyl 2-chloro-4-fluoro-5-methylbenzoate

• Inchi： 1S/C9H8ClFO2/c1-5-3-6(9(12)13-2)7(10)4-8(5)11/h3-4H,1-2H3
• InChI Key： VLPTZUORTACMCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-chloro-4-fluoro-5-methylbenzoate

Methyl 2-chloro-4-fluoro-5-methylbenzoate: A Comprehensive Overview

The compound with CAS No. 1807267-94-2, commonly referred to as Methyl 2-chloro-4-fluoro-5-methylbenzoate, is a significant organic compound in the field of chemistry. This compound is a derivative of benzoic acid, featuring a methyl ester group and halogen substituents at specific positions on the aromatic ring. The presence of chlorine and fluorine atoms, along with a methyl group, imparts unique chemical properties to this compound, making it a subject of interest in various research and industrial applications.

Methyl 2-chloro-4-fluoro-5-methylbenzoate has been extensively studied for its role in organic synthesis. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. The compound's structure allows for various substitution reactions, making it a versatile building block in organic chemistry.

Recent studies have highlighted the potential of Methyl 2-chloro-4-fluoro-5-methylbenzoate in materials science. Its ability to form stable ester linkages has led to investigations into its use in polymer synthesis and as a precursor for advanced materials. For instance, researchers have reported on its application in creating high-performance polymers with tailored properties for use in electronics and biomedical devices.

The synthesis of Methyl 2-chloro-4-fluoro-5-methylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of halogen atoms and the methyl ester group requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methods have focused on optimizing these steps to enhance efficiency and reduce environmental impact.

In terms of applications, Methyl 2-chloro-4-fluoro-5-methylbenzoate has found utility in the development of herbicides and insecticides. Its ability to disrupt key biochemical pathways in pests makes it a valuable component in agricultural chemicals. Additionally, ongoing research is exploring its potential as a drug candidate for treating various diseases, including cancer and infectious disorders.

The chemical stability of Methyl 2-chloro-4-fluoro-5-methylbenzoate under different environmental conditions is another area of active research. Understanding its degradation pathways is crucial for assessing its environmental impact and ensuring sustainable use. Recent findings suggest that the compound exhibits moderate persistence in certain ecosystems, prompting further studies into its ecological effects.

In conclusion, Methyl 2-chloro-4-fluoro-5-methylbenzoate (CAS No. 1807267-94-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methods and application development, position it as an important material for future innovations in science and industry.